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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in ensuring their
submissions to the Collaborative OPen Omics (COPO) platform comply with community
standards.

Frequently Asked Questions (FAQS)

Q1: What is a manifest in COPO and why is it important?

Al: In COPO, a manifest is a spreadsheet (typically in Excel or CSV format) used to record
detailed metadata about your research samples.[1][2] This metadata is crucial for making your
data Findable, Accessible, Interoperable, and Reusable (FAIR).[3] Correctly completing the
manifest ensures your data is accurately represented and can be easily understood and reused
by the wider scientific community.

Q2: Where can | find the correct manifest template for my project?

A2: Manifest templates are specific to the project you are submitting to (e.g., Darwin Tree of
Life, European Reference Genome Atlas). You can download the latest templates and
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accompanying Standard Operating Procedures (SOPs) from the "Manifests" section of the
COPO website.[2][4] It is crucial to use the most recent version of the manifest to ensure
compliance with the latest standards.[1]

Q3: What are Standard Operating Procedures (SOPs) and why do | need to read them?

A3: Standard Operating Procedures (SOPSs) are detailed guides that provide instructions on
how to correctly fill out a specific manifest.[2][5] They explain each metadata field, the expected
format for the data, and any controlled vocabularies that should be used. Reading the SOP
thoroughly before you begin is essential to prevent common errors and ensure a smooth
submission process.[5]

Q4: What happens if | submit a manifest with incorrect or incomplete information?

A4: COPO has a validation process that checks your manifest for compliance with the required
standards. If errors are found, such as incorrect taxonomy, formatting issues, or missing
mandatory information, the submission will be aborted.[6] You will be shown the validation
errors so that you can correct them and resubmit.[6]

Q5: Can | use a manifest from a previous submission for a new one?

A5: While you can use a previous manifest as a starting point, it is highly recommended to
download a fresh template for each new submission. Manifest templates and SOPs are
versioned and can be updated.[1] Using an outdated template may lead to validation errors.

Troubleshooting Guides
Issue 1: Manifest Submission Failure

Symptom: You attempt to upload your manifest file, but the submission fails, and you receive
an error message.

Possible Causes and Solutions:
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Cause Solution

Ensure your manifest is saved as a .xIsx or .csv
file.[1]

Incorrect File Format

Download the latest version of the manifest
Outdated Manifest Template template and SOP from the COPO website.[1]

[2]

Do not change the column headers in the
Incorrectly Named Fields manifest template. These are standardized and

used by the validation system.[1]

) o Ensure the filename of your manifest does not
Special Characters in Filename ) ]
contain any special characters.

) Check your internet connection and try
Network Interruption _ _ _
uploading the file again.

Issue 2: Validation Errors After Submission

Symptom: Your manifest is successfully uploaded, but you receive a notification of validation

errors.

Possible Causes and Solutions:
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Cause Solution

Review the SOP for your manifest and ensure
Missing Mandatory Fields all mandatory fields are completed.[5][7] These
are often highlighted or specified in the SOP.

] Check the SOP for the correct data format for
Incorrect Data Formatting _ _
each field (e.g., date format, numeric values).[5]

For fields with controlled vocabularies (e.g.,
Use of Non-Standard Terminology "sex"), use the exact terms specified in the
SOP's dropdown menus or lists.[1]

Double-check the spelling and validity of your
Taxonomic Validation Failure taxonomic names against a recognized

taxonomic database.

The SPECIMEN_ID must be unique for each
Inconsistent SPECIMEN_ID individual organism and consistent across all

related samples, images, and other data.[5]

Quantitative Data Summary: Mandatory Fields for
ERGA Sample Manifest

The following table summarizes a selection of mandatory metadata fields for the European
Reference Genome Atlas (ERGA) sample manifest. For a complete list, please refer to the
latest ERGA SOP.[5]
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Field Name Description Data Type
The full scientific name of the

SCIENTIFIC_NAME ] Text
organism.

TAXON_ID The NCBI taxonomy identifier. Integer

A unique identifier for the
SPECIMEN_ID o _ Text
individual organism.

The part of the organism from
ORGANISM_PART ] Controlled Vocabulary
which the sample was taken.

The Genome Acquisition Lab
GAL ) ) Controlled Vocabulary
responsible for sequencing.

The name of the person who
COLLECTED_BY Text
collected the sample.

The date the sample was
DATE_OF_COLLECTION Date
collected (YYYY-MM-DD).

The country where the sample
COUNTRY_OF COLLECTION Controlled Vocabulary
was collected.

Experimental Protocols
Protocol 1: Submitting a Sample Manifest for the First
Time

Objective: To successfully submit a sample manifest to COPO and receive accession nhumbers.
Methodology:

* Navigate to the COPO Website: Access the COPO portal through your web browser.

e Log In: Log in to your COPO account. If you are a new user, you will need to register.

o Create a New Profile: Create a new submission profile for your project. This will be your
workspace for this submission.
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Download the Manifest Template and SOP: Go to the "Manifests" section and download the
appropriate manifest template (e.g., ERGA, DToL) and its corresponding SOP.[2][4]

Complete the Manifest: Carefully fill out the manifest spreadsheet, paying close attention to
the instructions in the SOP. Ensure all mandatory fields are completed and that data is
correctly formatted.[5]

Upload the Manifest: Within your submission profile, navigate to the "Samples” tab and
upload your completed manifest file.

Validation: COPO will automatically validate your manifest. This process checks for
compliance with the community standards defined in the SOP.[6]

Review Validation Results:

o If Successful: You will be notified that your submission was successful, and you will
receive accession numbers for your samples.

o If Unsuccessful: You will receive a list of validation errors.[6]

Correct and Resubmit (if necessary): If you received validation errors, open your manifest
file, correct the identified issues, and re-upload the file. Repeat this step until the validation is
successful.

Mandatory Visualizations
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COPO Data Submission and Validation Workflow
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Troubleshooting a Failed COPO Submission
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. wellcomeopenresearch.org [wellcomeopenresearch.org]

2. Downloading Manifest Templates & Standard Operating Procedures (SOPs) — COPO
Project 1.0 documentation [copo-docs.readthedocs.io]

. Copo-project.org [copo-project.org]
. Copo-project.org [copo-project.org]
. Copo-project.org [copo-project.org]

. Copo-project.org [copo-project.org]

°
~ (@] (2] ey w

. Contextualising samples: supporting reference genomes of European biodiversity through
sample and associated metadata collection - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [COPO Technical Support Center: Ensuring Compliance
with Community Standards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623416/docs#copo-technical-support-center-
ensuring-compliance-with-community-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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